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Compound of Interest

Compound Name: N-(3-Bromophenyl)phthalimide

CAS No.: 19357-22-3

Cat. No.: B3113149

Get Quote

An In-Depth Technical Guide to N-(3-Bromophenyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction
The phthalimide scaffold is a cornerstone in modern medicinal chemistry and organic

synthesis.[1] Representing a class of bicyclic nonaromatic nitrogen heterocyles, these

structures are recognized for their synthetic versatility and presence in a wide array of

biologically active compounds.[1] Phthalimide derivatives are integral to the development of

pharmaceuticals with applications ranging from anti-inflammatory and analgesic to antimicrobial

and antitumor agents.[2] This guide focuses on a specific, valuable derivative: N-(3-
Bromophenyl)phthalimide.

N-(3-Bromophenyl)phthalimide is a halogenated aryl phthalimide that serves as a crucial

intermediate and building block in the synthesis of more complex molecules. The presence of

the bromine atom on the phenyl ring at the meta position offers a reactive handle for further

chemical modifications, such as cross-coupling reactions, enabling the construction of diverse
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molecular architectures. Understanding the properties, synthesis, and potential applications of

this compound is essential for researchers aiming to leverage its unique chemical

characteristics in drug discovery and materials science.

Core Properties of N-(3-Bromophenyl)phthalimide
A precise understanding of the physicochemical properties of a compound is fundamental to its

application in research and development. The key properties of N-(3-
Bromophenyl)phthalimide are summarized below.

Property Value Source

CAS Number 19357-22-3 [3]

Molecular Formula C₁₄H₈BrNO₂ [3]

Molecular Weight 302.12 g/mol [3]

Appearance White to off-white solid/powder [3]

Melting Point 148-150 °C [3]

IUPAC Name
2-(3-Bromophenyl)isoindole-

1,3-dione
[3]

Synonyms

N-(m-

Bromophenyl)phthalimide, 2-

(3-Bromophenyl)isoindoline-

1,3-dione

[3]

Synthesis of N-(3-Bromophenyl)phthalimide
Mechanistic Rationale
The synthesis of N-aryl phthalimides is traditionally achieved through the condensation reaction

between phthalic anhydride and an appropriate aniline derivative.[1][4] This reaction is a classic

example of nucleophilic acyl substitution followed by dehydration. The primary amine of the 3-

bromoaniline acts as a nucleophile, attacking one of the carbonyl carbons of the phthalic

anhydride. This ring-opening step forms a phthalamic acid intermediate. Subsequent heating in

the presence of a dehydrating agent or under azeotropic conditions promotes an intramolecular
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cyclization via a second nucleophilic attack by the newly formed amide nitrogen onto the

remaining carboxylic acid group, eliminating a molecule of water to form the stable five-

membered imide ring.

Experimental Protocol: Dehydrative Condensation
This protocol is a standard and effective method for the synthesis of N-aryl phthalimides from

phthalic anhydride and the corresponding aniline.

Materials:

Phthalic anhydride

3-Bromoaniline

Glacial Acetic Acid

Ethanol (for recrystallization)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Büchner funnel and flask

Standard laboratory glassware

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine equimolar amounts of phthalic anhydride and 3-bromoaniline.
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Solvent Addition: Add a sufficient volume of glacial acetic acid to the flask to dissolve the

reactants upon heating. Acetic acid serves as both a solvent and a catalyst for the

dehydration step.

Heating and Reflux: Heat the mixture to reflux using a heating mantle. Allow the reaction to

proceed under reflux for 2-4 hours. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).

Isolation of Crude Product: After the reaction is complete, allow the mixture to cool to room

temperature. As the solution cools, the N-(3-Bromophenyl)phthalimide product will

precipitate out of the solution.

Purification: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash

the crystals with cold ethanol to remove residual acetic acid and unreacted starting

materials.

Recrystallization: For higher purity, recrystallize the crude product from a suitable solvent,

such as ethanol. Dissolve the solid in a minimal amount of hot ethanol and allow it to cool

slowly to form pure crystals.

Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven to

remove any remaining solvent.

Synthesis Workflow Diagram
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Synthesis of N-(3-Bromophenyl)phthalimide
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Caption: Workflow for the synthesis of N-(3-Bromophenyl)phthalimide.

Applications in Research and Drug Development
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The phthalimide moiety is considered a "privileged scaffold" in medicinal chemistry due to its

presence in numerous compounds with a wide spectrum of biological activities.[5] These

activities include anti-inflammatory, anticonvulsant, antimicrobial, and antitumor effects.[2]

N-(3-Bromophenyl)phthalimide is a valuable building block for several key reasons:

Intermediate for Lead Compound Synthesis: The aryl bromide functionality is a versatile

anchor point for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira). This allows for the strategic introduction of various substituents to the phenyl

ring, enabling the rapid generation of a library of analogs for structure-activity relationship

(SAR) studies.

Modulation of Pharmacological Activity: The electronic properties of the bromophenyl group

can influence the overall biological activity of the final molecule. Halogen atoms are known to

modulate factors such as lipophilicity, metabolic stability, and binding interactions with

biological targets.

Precursor to Bioactive Molecules: Phthalimide derivatives themselves have demonstrated

significant biological potential. For instance, they have been investigated as anti-

inflammatory agents by inhibiting the overproduction of nitric oxide (NO) and suppressing

pro-inflammatory cytokines.[6] Other studies have explored their potential as antimicrobial

and antimalarial agents.[7] While specific studies on N-(3-Bromophenyl)phthalimide are

limited, its structural similarity to other bioactive N-aryl phthalimides suggests its potential as

a precursor for developing new therapeutic agents in these areas.[1][8]

Potential Therapeutic Pathways
While no specific signaling pathway has been definitively elucidated for N-(3-
Bromophenyl)phthalimide itself, related phthalimide analogs are known to exert anti-

inflammatory effects by modulating key inflammatory pathways. One of the primary

mechanisms involves the inhibition of inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2) expression.[9]
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Potential Anti-inflammatory Mechanism of Phthalimide Analogs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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